Cas no 81957-73-5 ( )

• Product Name: &nbsp
• CAS No: 81957-73-5
• MF: C₂₄H₂₈O₄
• MW: 380.476727485657
• CID: 987272
• PubChem ID: 54607915
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (3E,3aS,4S)-3-Butylidene-5,6,6',7'-tetrahydro-5β-propylspiro[3H-3aα,6α-ethanoisobenzofuran-4(1H),1'(3'H)-isobenzofuran]-1,3'-dione
• Angeolide
• NSC-382181
• (1S,2E,7R,8S,9S)-2-butylidene-8-propylspiro[3-oxatricyclo[5.2.2.01,5]undec-5-ene-9,3'-4,5-dihydro-2-benzouran]-1',4-dione
• DTXSID70714622
• CHEBI:175020
• (1S,2E,7R,8S,9S)-2-butylidene-8-propylspiro[3-oxatricyclo[5.2.2.01,5]undec-5-ene-9,3'-4,5-dihydro-2-benzofuran]-1',4-dione
• 81957-73-5
• (1S,3'E,3a'S,6'R,8'S)-3'-Butylidene-8'-propyl-5',6,6',7-tetrahydro-3H,3'H-spiro[2-benzofuran-1,9'-[3a,6]ethano[2]benzofuran]-1',3(4'H)-dione
• NSC382181
• Spiro[3H-3a,1'(3'H)-isobenzo furan]-1,3'-dione, 3-butylidene-5,6,6',7'-tetrahydro-5-propyl-, (3E,3aS,4S,5S,6R)-
• NSC 382181
•  

• Inchi： 1S/C24H28O4/c1-3-5-11-20-23-13-12-15(14-19(23)22(26)27-20)17(8-4-2)24(23)18-10-7-6-9-16(18)21(25)28-24/h6,9,11,14-15,17H,3-5,7-8,10,12-13H2,1-2H3/b20-11+/t15-,17+,23+,24+/m1/s1
• InChI Key： DZMFTLLDUYBHLI-FSEWZPIJSA-N
• SMILES： O1C(C2C=CCCC=2[C@@]21[C@@H](CCC)[C@H]1C=C3C(=O)O/C(=C/CCC)/[C@@]23CC1)=O

Computed Properties

• Exact Mass: 380.19875937g/mol
• Monoisotopic Mass: 380.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans